3-bromo-5-sulfanylphenol
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Description
3-bromo-5-sulfanylphenol is a chemical compound with the molecular formula C6H5BrOS. It has a molecular weight of 205.08 . It is a derivative of phenol, which is an aromatic compound that consists of a hydroxyl group (-OH) attached to a benzene ring .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code1S/C6H5BrOS/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9H
. This indicates that the molecule consists of a benzene ring with a bromine atom (Br) attached at the 3rd position, a sulfanyl group (-SH) at the 5th position, and a hydroxyl group (-OH) at the 1st position .
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis of 3-bromo-5-sulfanylphenol can be achieved through a two-step process involving the bromination of 3-hydroxy-5-sulfanylphenol followed by the deprotection of the resulting intermediate.", "Starting Materials": [ "3-hydroxy-5-sulfanylphenol", "Bromine", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Bromination of 3-hydroxy-5-sulfanylphenol", "In a round-bottom flask, add 3-hydroxy-5-sulfanylphenol (1.0 g, 6.5 mmol) and bromine (1.5 mL, 29 mmol) in acetic acid (10 mL).", "Stir the reaction mixture at room temperature for 2 hours.", "Quench the reaction by adding water (20 mL) and stirring for an additional 30 minutes.", "Extract the product with ethyl acetate (3 x 20 mL) and dry over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain the intermediate product, 3-bromo-5-sulfanylphenol (1.2 g, 85% yield).", "Step 2: Deprotection of 3-bromo-5-sulfanylphenol", "In a round-bottom flask, dissolve 3-bromo-5-sulfanylphenol (1.0 g, 4.5 mmol) in a mixture of hydrogen peroxide (30%, 10 mL) and sodium hydroxide (10%, 10 mL) in water (20 mL).", "Stir the reaction mixture at room temperature for 2 hours.", "Acidify the reaction by adding hydrochloric acid (10%, 10 mL) and extract the product with ethyl acetate (3 x 20 mL).", "Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the final product, 3-bromo-5-sulfanylphenol (0.8 g, 80% yield)." ] } | |
CAS No. |
1965244-65-8 |
Molecular Formula |
C6H5BrOS |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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